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Compound of Interest

Compound Name:
4-Amino-2-chloro-5-

methylpyrimidine

Cat. No.: B014533 Get Quote

An In-Depth Technical Guide to 4-Amino-2-chloro-5-methylpyrimidine (CAS 14394-70-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-2-chloro-5-
methylpyrimidine, a key heterocyclic building block in medicinal chemistry. The document

details its physicochemical properties, synthesis, reactivity, and critical role as an intermediate

in the development of targeted therapeutics, particularly kinase inhibitors.

Physicochemical and Safety Data
4-Amino-2-chloro-5-methylpyrimidine is a substituted pyrimidine that serves as a versatile

scaffold in organic synthesis.[1] It appears as a white to off-white crystalline powder with a

slight odor.[1] Its core structure consists of a pyrimidine ring functionalized with amino, chloro,

and methyl groups, making it a valuable starting material for creating diverse molecular

libraries.[1]

Physicochemical Properties
The key physical and chemical properties of 4-Amino-2-chloro-5-methylpyrimidine are

summarized in the table below. This data is essential for designing reaction conditions,

purification procedures, and formulation strategies.
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Property Value Source

CAS Number 14394-70-8 [1][2]

Molecular Formula C₅H₆ClN₃ [1]

Molecular Weight 143.57 g/mol

Appearance
White to off-white crystalline

solid
[1]

Melting Point 232-235 °C

Boiling Point 334.9 ± 22.0 °C (Predicted)

pKa 2.78 ± 0.10 (Predicted) [1]

Solubility

Sparingly soluble in water.

Soluble in DMSO, Ethyl

Acetate, Methanol.

Canonical SMILES CC1=CN=C(N=C1N)Cl [1]

InChIKey
ZCQWIJBRCXQUNP-

UHFFFAOYSA-N
[1]

Safety and Handling
According to GHS classifications, 4-Amino-2-chloro-5-methylpyrimidine is considered

hazardous. Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated fume

hood.

Hazard Statements: Toxic if swallowed (H301), Causes skin irritation (H315), Causes serious

eye damage (H318), May cause respiratory irritation (H335).

Storage: Store in a cool, dry, dark place under an inert atmosphere. Recommended storage

temperatures are between 2-8°C or at -20°C for long-term stability.[1]

Synthesis and Reactivity
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The primary utility of 4-Amino-2-chloro-5-methylpyrimidine lies in its reactivity, which allows

for selective functionalization at its chloro and amino groups. The chlorine atom at the C-2

position is susceptible to nucleophilic aromatic substitution (SNAr), making it a key handle for

introducing new functionalities.

A prevalent application is its use in palladium-catalyzed cross-coupling reactions, such as the

Buchwald-Hartwig amination, to form C-N bonds. This reaction is fundamental to the synthesis

of various bi-aryl kinase inhibitors.[3][4][5][6]
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(Pyrimidine, Aryl Bromide, Catalyst, Base)

2. Add Solvent & Purge
(Dioxane, Argon Atmosphere)

3. Heat to Reflux
(1-4 hours)
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(TLC / LC-MS)

4. Cool & Filter
(Remove inorganic salts)
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(Column Chromatography / HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. chembk.com [chembk.com]

3. WO2007053452A1 - Bi-aryl meta-pyrimidine inhibitors of kinases - Google Patents
[patents.google.com]

4. CA2628283A1 - Bi-aryl meta-pyrimidine inhibitors of kinases - Google Patents
[patents.google.com]

5. US8604042B2 - Bi-aryl meta-pyrimidine inhibitors of kinases - Google Patents
[patents.google.com]

6. US20090286789A1 - Bi-Aryl Meta-Pyrimidine Inhibitors of Kinases - Google Patents
[patents.google.com]

To cite this document: BenchChem. [4-Amino-2-chloro-5-methylpyrimidine CAS 14394-70-8].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014533#4-amino-2-chloro-5-methylpyrimidine-cas-
14394-70-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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